3-Methoxy-4-(4-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 3-methoxy-4-[4-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H11F3O3/c1-21-13-8-10(14(19)20)4-7-12(13)9-2-5-11(6-3-9)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key: WYSYWNLTBALDTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C15H11F3O3
• DSSTOX Substance ID: DTXSID30691167
• Molecular Weight: 296.24 g/mol
• CAS RN: 1261603-40-0

Description

3-Methoxy-4-(4-trifluoromethylphenyl)benzoic acid, 95% (3M4TFPBA-95) is a synthetic organic compound that is used in various scientific research applications. It is a white crystalline solid with a molecular weight of 365.4 g/mol. The compound is soluble in organic solvents and has a melting point of approximately 146-148°C. 3M4TFPBA-95 is commercially available as a reagent grade and is used in various organic synthesis procedures.

Scientific Research Applications

3-Methoxy-4-(4-trifluoromethylphenyl)benzoic acid, 95% is used in various scientific research applications, such as spectroscopy, chromatography, and electrochemistry. It has been used as a substrate for the study of the activity of enzymes, such as cytochrome P450 and monoamine oxidase. It has also been used in the synthesis of other organic compounds, such as 4-trifluoromethylbenzaldehyde and 4-trifluoromethylbenzyl alcohol.

Mechanism of Action

3-Methoxy-4-(4-trifluoromethylphenyl)benzoic acid, 95% acts as an inhibitor of certain enzymes, such as cytochrome P450 and monoamine oxidase. It binds to the active site of the enzyme and prevents the enzyme from catalyzing its reaction. This inhibition of the enzyme leads to the inhibition of the metabolic pathways that the enzyme is involved in.
Biochemical and Physiological Effects
3-Methoxy-4-(4-trifluoromethylphenyl)benzoic acid, 95% has been shown to inhibit the activities of cytochrome P450 and monoamine oxidase enzymes. Inhibition of these enzymes can lead to changes in the metabolism of various compounds, including drugs, hormones, and neurotransmitters. Inhibition of these enzymes can also lead to changes in the physiological effects of these compounds, including changes in blood pressure, heart rate, and respiration.

Advantages and Limitations for Lab Experiments

The use of 3-Methoxy-4-(4-trifluoromethylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is easy to obtain and use. It is also relatively stable and has a relatively low toxicity. However, it can be difficult to obtain in high purity, and it can be difficult to store for long periods of time.

Future Directions

There are several potential future directions for research involving 3-Methoxy-4-(4-trifluoromethylphenyl)benzoic acid, 95%. These include further studies on its mechanism of action, its effects on other enzymes, and its potential applications in drug discovery and development. Additionally, further research could be done to develop methods for the synthesis of 3-Methoxy-4-(4-trifluoromethylphenyl)benzoic acid, 95% in higher purity levels, as well as methods for its storage and transportation.

Synthesis Methods

3-Methoxy-4-(4-trifluoromethylphenyl)benzoic acid, 95% can be synthesized via several methods. One method involves the reaction of 4-trifluoromethylbenzoic acid with 3-methoxybenzyl alcohol in the presence of a strong base, such as sodium hydroxide. The reaction can be carried out in an organic solvent, such as dichloromethane, at a temperature of 80-100°C. The reaction yields 3-Methoxy-4-(4-trifluoromethylphenyl)benzoic acid, 95% as a white crystalline solid.